Cas no 113386-76-8 (3'-Methyl-2,2':5',2''-terthiophene)
113386-76-8 structure
Product Name:3'-Methyl-2,2':5',2''-terthiophene
CAS No:113386-76-8
MF:C13H10S3
MW:262.413499355316
CID:63023
PubChem ID:10515646
Update Time:2025-04-18
3'-Methyl-2,2':5',2''-terthiophene Chemical and Physical Properties
Names and Identifiers
-
- 3'-Methyl-2,2':5',2''-terthiophene
- 3-methyl-3-thiophen-2-yl-2-(2H-thiophen-5-ylidene)thiophene
- 2,2':5',2''-Terthiophene,3'-methyl-
- 3'-methyl-[2,2',5',2'']terthiophene
- 3'-methyl-[2,2',5',2'']-terthiophene
- 3'-methyl-2,2':5',2"
- 3'-methyl-2,2':5',2''-terthienyl
- 3'-METHYLTERTHIOPHENE
- ACMC-20mi2y
- AG-D-33179
- CTK4A8289
- -terthiophene
- 3'-methyl-2,2':5',2'-terthiophene
- SCHEMBL3195128
- 113386-76-8
- AKOS015912230
- 2,2':5',2''-Terthiophene, 3'-methyl-
- 4-METHYL-5-(THIOPHEN-2-YL)-2,2'-BITHIOPHENE
-
- Inchi: 1S/C13H10S3/c1-9-8-12(10-4-2-6-14-10)16-13(9)11-5-3-7-15-11/h2-8H,1H3
- InChI Key: FIXGRQIXFVIPSX-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CS2)=CC(C)=C1C1=CC=CS1
Computed Properties
- Exact Mass: 264.01026
- Monoisotopic Mass: 261.99446384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- Density: 1.281
- Boiling Point: 346 ºC
- Flash Point: 121 ºC
- PSA: 0
3'-Methyl-2,2':5',2''-terthiophene Related Literature
-
Taichi Hamamoto,Masahiro Funahashi J. Mater. Chem. C 2015 3 6891
113386-76-8 (3'-Methyl-2,2':5',2''-terthiophene) Related Products
- 67984-20-7(3,3'-Dimethyl-2,2'-bithiophene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent